![molecular formula C12H17N B2699791 5,6,7-Trimethyl-1,2,3,4-tetrahydroquinoline CAS No. 2580250-64-0](/img/structure/B2699791.png)
5,6,7-Trimethyl-1,2,3,4-tetrahydroquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,6,7-Trimethyl-1,2,3,4-tetrahydroquinoline is a synthetic organic compound . It is a derivative of 1,2,3,4-tetrahydroquinoline, which is a hygroscopic, yellowish oily liquid .
Molecular Structure Analysis
The molecular weight of 5,6,7-Trimethyl-1,2,3,4-tetrahydroquinoline is 175.27 . Its IUPAC name is 5,6,7-trimethyl-1,2,3,4-tetrahydroquinoline and its InChI code is 1S/C12H17N/c1-8-7-12-11 (5-4-6-13-12)10 (3)9 (8)2/h7,13H,4-6H2,1-3H3 .Scientific Research Applications
- HTHQ’s Role : Studies have shown that HTHQ has antioxidant properties. In an experimental rat model of PD induced by rotenone, HTHQ demonstrated neuroprotective effects . It:
- Literature Data : Quinoline derivatives, including HTHQ, exhibit potent antioxidant effects against oxidative damage .
- Potential : HTHQ might prevent copper oxidation in β-amyloid fibrils, relevant for Alzheimer’s disease therapy .
Neuroprotection in Parkinson’s Disease (PD)
Antioxidant Potential
Anti-Inflammatory Effects
Metal Chelation Properties
Pharmaceutical Testing
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds such as 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline have been shown to interact with the antioxidant system, nadph-generating enzymes, and chaperones .
Mode of Action
It is suggested that similar compounds exert their effects by enhancing the antioxidant system, normalizing chaperone activity, and suppressing apoptosis .
Biochemical Pathways
Related compounds have been shown to affect the functioning of the antioxidant system, the activity of nadph-generating enzymes, and chaperones .
Result of Action
Related compounds have been shown to decrease oxidative stress, normalize chaperone-like activity, and reduce apoptosis intensity .
properties
IUPAC Name |
5,6,7-trimethyl-1,2,3,4-tetrahydroquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N/c1-8-7-12-11(5-4-6-13-12)10(3)9(8)2/h7,13H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRZKZHDAKOGLNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(CCCN2)C(=C1C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,6,7-Trimethyl-1,2,3,4-tetrahydroquinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.